2,7-Dichloro-1,8-naphthyridine

Description

2,7-Dichloro-1,8-naphthyridine is a heterocyclic compound with the molecular formula C8H4Cl2N2. It belongs to the class of naphthyridines, which are analogs of naphthalene containing two fused pyridine rings. The presence of two chlorine atoms at the 2 and 7 positions of the naphthyridine ring system characterizes this compound. 2,7-Dichloro-1,8-naphthyridine typically appears as a grey crystalline solid .

This compound is a building block in synthesizing more complex organic molecules and is studied for its potential biological activities, including antimicrobial and anticancer properties. Research explores its potential as a therapeutic agent, and it is also used in developing new materials and as an intermediate in synthesizing dyes and pigments. 1,8-Naphthyridine, the parent compound without chlorine substitutions, and 2,7-Diamino-1,8-naphthyridine, a derivative with amino groups instead of chlorine, are similar compounds. The chlorine atoms in 2,7-Dichloro-1,8-naphthyridine can significantly alter its reactivity and biological activity compared to its analogs, making it more reactive in substitution reactions and enhancing its potential as a pharmacophore in drug design.

2,7-Dichloro-1,8-naphthyridine can undergo substitution, oxidation, reduction, and cross-coupling reactions. Common reagents in these reactions include nucleophiles like amines and thiols for substitution, oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and palladium-based catalysts for cross-coupling reactions.

• CAS No.: 55243-02-2
• Product Name: 2,7-Dichloro-1,8-naphthyridine
• Molecular Formula: C8H4Cl2N2
• Molecular Weight: 199.03 g/mol
• IUPAC Name: 2,7-dichloro-1,8-naphthyridine
• Standard InChI: InChI=1S/C8H4Cl2N2/c9-6-3-1-5-2-4-7(10)12-8(5)11-6/h1-4H
• Standard InChIKey: BCTQOZWTYDPEPM-UHFFFAOYSA-N
• SMILES: C1=CC(=NC2=C1C=CC(=N2)Cl)Cl
• Canonical SMILES: C1=CC(=NC2=C1C=CC(=N2)Cl)Cl
• PubChem Compound: 10899616
• Last Modified: Sep 17 2023